Cas no 1401251-45-3 (4-Chloro-2-fluoro-6-hydroxybenzaldehyde)

• Product Name: 4-Chloro-2-fluoro-6-hydroxybenzaldehyde
• CAS No: 1401251-45-3
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• CID: 1089046
• PubChem ID: 20491888
• Update Time: 2025-04-20

4-Chloro-2-fluoro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-hydroxybenzaldehyde
• SCHEMBL11179328
• DB-195491
• 1401251-45-3
• DTXSID30608033

• Inchi： 1S/C7H4ClFO2/c8-4-1-6(9)5(3-10)7(11)2-4/h1-3,11H
• InChI Key： ASVCJJBUVVXBFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C=O)=C(C=1)O)F

Computed Properties

• Exact Mass: 173.9883852g/mol
• Monoisotopic Mass: 173.9883852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.8±35.0 ºC (760 Torr),
• Flash Point: 92.8±25.9 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),